Cas no 2649082-08-4 (6-Isocyanato-2-methylquinoline)

• Product Name: 6-Isocyanato-2-methylquinoline
• CAS No: 2649082-08-4
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 5821001
• PubChem ID: 165692115
• Update Time: 2025-10-22

6-Isocyanato-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• EN300-1810374
• 6-isocyanato-2-methylquinoline
• 2649082-08-4
• 6-Isocyanato-2-methylquinoline

• Inchi： 1S/C11H8N2O/c1-8-2-3-9-6-10(12-7-14)4-5-11(9)13-8/h2-6H,1H3
• InChI Key： RVRHCUFONZLVIG-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC2C(C=1)=CC=C(C)N=2

Computed Properties

• Exact Mass: 184.063662883g/mol
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.3Ų

Additional information on 6-Isocyanato-2-methylquinoline

6-Isocyanato-2-methylquinoline: A Comprehensive Overview

6-Isocyanato-2-methylquinoline, also known by its CAS registry number CAS No 2649082-08-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of quinolines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The presence of an isocyanato group at the 6-position and a methyl group at the 2-position introduces unique electronic and structural properties, making it a valuable building block for various applications.

The synthesis of 6-isocyanato-2-methylquinoline typically involves multi-step reactions, often starting from simpler precursors such as o-methylanthranilic acid or related compounds. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, leading to higher yields and better purity of the final product.

In terms of applications, 6-isocyanato-2-methylquinoline has shown promise in several areas. One notable application is in the field of polymer science, where it serves as a monomer for synthesizing advanced polymers with tailored properties. The isocyanato group acts as a reactive site for polymerization, enabling the formation of high-performance materials with potential uses in electronics, adhesives, and coatings.

Another area of interest is its role in drug discovery. Quinoline derivatives are known for their biological activity, and modifications such as the isocyanato group can enhance pharmacokinetic properties. Recent studies have explored the potential of 6-isocyanato-2-methylquinoline as a lead compound for anti-cancer therapies. Preclinical trials have demonstrated selective cytotoxicity against cancer cells, suggesting its potential as a novel chemotherapeutic agent.

The structural versatility of CAS No 2649082-08-4 also makes it an attractive candidate for use in optoelectronic materials. Its conjugated π-system allows for strong absorption in the visible region, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with other organic semiconductors.

In addition to its chemical applications, 6-isocyanato-2-methylquinoline has gained attention for its role in material science research. Its ability to undergo various post-polymerization modifications opens up possibilities for creating stimuli-responsive materials. For example, recent work has focused on incorporating this compound into hydrogels that exhibit pH-responsive behavior, which could find applications in drug delivery systems.

The study of CAS No 2649082-08-4 has also contributed to our understanding of heterocyclic chemistry. The interplay between the electron-withdrawing isocyanato group and the electron-donating methyl group creates a unique electronic environment within the quinoline ring. This balance influences reactivity in both synthetic and biological contexts, providing insights into the design of new heterocyclic compounds with desired properties.

In conclusion, 6-isocyanato-2-methylquinoline, or CAS No 2649082-08-4, stands out as a versatile compound with diverse applications across multiple disciplines. Its synthesis continues to be optimized through innovative chemical methodologies, while its applications span from advanced materials to drug discovery. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.